Cas no 919-30-2 (3-Aminopropyltriethoxysilane)

3-Aminopropyltriethoxysilane is a versatile silane coupling agent that facilitates adhesion between inorganic substrates and organic polymers, improving mechanical properties and durability of composites. Its reactivity enables efficient covalent bonding, enhancing film stability and thermal resistance, while its ease of hydrolysis simplifies application protocols.
3-Aminopropyltriethoxysilane structure
3-Aminopropyltriethoxysilane structure
Product Name:3-Aminopropyltriethoxysilane
CAS No:919-30-2
MF:C9H23NO3Si
MW:221.369323968887
MDL:MFCD00008207
CID:40218
PubChem ID:24890794
Update Time:2025-08-15

3-Aminopropyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

    • 3-(Triethoxysilyl)propan-1-amine
    • AMEO
    • (3-Aminopropyl)triethoxysilane
    • DYNASYLAN 1211
    • DYNASYLAN AMEO
    • 3-Aminopropylmethyldimethoxysilane
    • 3-Triethoxysilylpropylamine
    • Silane Coupling Agent KH-550
    • Silane Coupling Agent A-1100
    • γ-Aminopropyltriethoxysilane
    • Coupling Agent-550
    • BHCOUP-550
    • 3-Aminopropyltriethoxysilane
    • 3-​Aminopropyltriethoxy​silane
    • KH550
    • Silquest A-1100?
    • 3-Aminopropyltriethoxysilane (3-Triethoxysilylpropylamine)
    • APTS
    • APTES
    • Triethoxy-3-aminopropylsilane
    • 1-Propanamine, 3-(triethoxysilyl)-
    • 3-(TRIETHOXYSILYL)PROPYLAMINE
    • Silane 1100
    • Aminopropyltriethoxysilane
    • gamma-Aminopropyltriethoxysilane
    • Nuca 1100
    • Propylamine, 3-(triethoxysilyl)-
    • Triethoxy(3-aminopropyl)silane
    • Silane amg-9
    • 3-(Triethoxysilyl)-1-propanamine
    • Silane, (3-aminopropyl)triethoxy-
    • AGM-9
    • AGM 9
    • A 1100
    • A
    • 3-(Triethoxysilyl)-1-propanamine (ACI)
    • Propylamine, 3-(triethoxysilyl)- (6CI, 8CI)
    • (3-Aminopropyl)triethoxylsilane
    • (Aminopropyl)triethoxysilane
    • (γ-Aminopropyl)triethoxylsilane
    • (γ-Aminopropyl)triethoxysilane
    • 3-(Triethoxysilanyl)propylamine
    • 3-(Triethoxysilyl)-1-propylamine
    • 3-(Triethoxysilyl)propanamine
    • 3-(Triethoxysilyl)propane-1-amine
    • 3-APTES
    • A 0750
    • A 10668
    • A 110
    • A 1100 (coupling agent)
    • A 1101
    • A 1101 coupling agent
    • A 1102
    • A 1102 (silane derivative)
    • A 1106
    • A 1112
    • A 1112 (coupling agent)
    • A 3648
    • AM 5
    • AMS 70
    • Andisil 1100
    • AP 1690
    • APS
    • APS (coupling agent)
    • APS-E
    • APS-E (coupling agent)
    • AX 1100
    • C 50752
    • CG 550
    • CY 550
    • DB 550
    • Deolink Amino TE
    • Dow Corning Z 6011
    • Dowsil Z 6011
    • DS-AMEO
    • Dynasylan 1203
    • Dynasylan AMEO-T
    • 3-Aminopropyltriethoxysilane,99%
    • 3-Aminopropyltriethoxysilane, 98%
    • 3-AMINOPROPYLTRIETHOXYSILANE 99+%
    • SIVATE™ A610: ACTIVATED AMINE FUNCTIONAL SILANE
    • SIVATE™ E610: ENHANCED AMINE FUNCTIONAL SILANE
    • MDL: MFCD00008207
    • Inchi: 1S/C9H23NO3Si/c1-4-11-14(12-5-2,13-6-3)9-7-8-10/h4-10H2,1-3H3
    • InChI Key: WYTZZXDRDKSJID-UHFFFAOYSA-N
    • SMILES: O([Si](CCCN)(OCC)OCC)CC
    • BRN: 1754988

Computed Properties

  • Exact Mass: 221.14500
  • Monoisotopic Mass: 221.14472
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless transparent liquid. It smells like ester. Sensitive to moisture.
  • Density: 0.946 g/mL at 25 °C(lit.)
  • Melting Point: -70 ºC
  • Boiling Point: 217 °C/760 mmHg(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.421
  • PH: 11 (20g/l, H2O, 20℃)
  • Solubility: Miscible with toluene, acetone, chloroform and ethanol.
  • Water Partition Coefficient: React
  • Stability/Shelf Life: Stable. Incompatible with acids, strong oxidizing agents. May decompose on exposure to moisture.
  • PSA: 53.71000
  • LogP: 2.08390
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

3-Aminopropyltriethoxysilane Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2735 8/PG 2
  • WGK Germany:1
  • Hazard Category Code: 22-34-43
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-34
  • RTECS:TX2100000
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Explosive Limit:0.8-4.5%(V)
  • Storage Condition:Store at room temperature
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R22; R34

3-Aminopropyltriethoxysilane Customs Data

  • HS CODE:29310095
  • Customs Data:

    China Customs Code:

    29310095

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3-Aminopropyltriethoxysilane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Water ;  4 h, 90 °C
Reference
Biocidal properties investigation of the new guanidine-containing alkoxysilanes and siloxanes and epoxy materials modified by them
Tarasenkov, A. N.; Drozdov, F. V.; Parshina, M. S.; Strukova, E. N.; Cherkaev, G. V.; et al, Journal of Organometallic Chemistry, 2022, 959,

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonia ;  50 min, 30 - 200 bar, 180 °C
Reference
Amination in supercritical ammonia - continuous production of aminoalkylsilanes
Bauer, Andreas; Weis, Johann; Rauch, Jochen, Organosilicon Chemistry VI: Molecules to Materials, 2005, 1, 167-169

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Thorium ,  Cobalt ;  3 h, 300 °C
1.2 Reagents: Hydrogen Solvents: Ethanol ;  1.4 - 1.8 MPa, rt; 1.8 MPa → 5 MPa, rt → 150 °C; 3 h, 5 MPa, 150 °C; 150 °C → rt
Reference
Process for preparation of 3-aminopropyltriethoxysilane by hydrogenation of 2-cyanoethyltriethoxysilane in presence of supported cobalt-thorium catalyst
, Poland, , ,

3-Aminopropyltriethoxysilane Raw materials

3-Aminopropyltriethoxysilane Preparation Products

3-Aminopropyltriethoxysilane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:919-30-2)3-Aminopropyltriethoxysilane
Order Number:LE18341;LE5942;LE1753791
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:919-30-2)3-Aminopropyltriethoxysilane
Order Number:sfd19387
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:919-30-2)3-Aminopropyltriethoxysilane
Order Number:A1204341
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):710.0
Email:sales@amadischem.com

3-Aminopropyltriethoxysilane Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:919-30-2)3-Aminopropyltriethoxysilane
LE18341;LE5942;LE1753791
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:919-30-2)3-Aminopropyltriethoxysilane
sfd19387
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email